![molecular formula C9H9ClO2S B1428397 2-Chloro-6-(ethylsulfanyl)benzoic acid CAS No. 1344255-26-0](/img/structure/B1428397.png)
2-Chloro-6-(ethylsulfanyl)benzoic acid
Overview
Description
“2-Chloro-6-(ethylsulfanyl)benzoic acid” is a chemical compound with the CAS Number: 1344255-26-0 . It has a molecular weight of 216.69 . The compound is stored at room temperature and has a physical form of oil .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C9H9ClO2S/c1-2-13-7-5-3-4-6 (10)8 (7)9 (11)12/h3-5H,2H2,1H3, (H,11,12) .Physical And Chemical Properties Analysis
“this compound” is an oil-like substance stored at room temperature . It has a molecular weight of 216.69 .Scientific Research Applications
Chemical Synthesis and Molecular Structure
2-Chloro-6-(ethylsulfanyl)benzoic acid plays a significant role in chemical synthesis, particularly in the creation of complex molecular structures. Research has highlighted its utility in regioselective deprotonation processes, leading to the formation of lithio derivatives critical in organic synthesis. For example, ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate was prepared through the oxidation of a related compound with 3-chloroperoxybenzoic acid, showcasing the structural versatility and reactivity of compounds within this chemical family (Choi, Seo, Son, & Lee, 2009).
Antioxidant Properties
Derivatives of this compound have been synthesized and evaluated for their antioxidant properties, demonstrating significant radical scavenging activities. These studies are essential for developing new antioxidant agents that could have various applications in pharmaceuticals and food preservation (Nazarbahjat et al., 2014).
Crystal Engineering and Material Science
In the realm of crystal engineering and material science, this compound derivatives have been utilized to study the formation of molecular salts and cocrystals. These investigations contribute to a deeper understanding of molecular interactions and crystal stabilization, which is crucial for the design of new materials with tailored properties (Oruganti, Nechipadappu, Khade, & Trivedi, 2017).
Catalysis and Organic Transformations
The compound has been implicated in catalytic processes and organic transformations, highlighting its potential as a versatile reagent in synthetic chemistry. For instance, copper-promoted sulfenylation of sp2 C-H bonds has been achieved using benzoic acid derivatives, opening new pathways for the functionalization of aromatic compounds (Tran, Popov, & Daugulis, 2012).
Environmental and Pollution Studies
Research into the biodegradation of persistent pollutants has also featured compounds related to this compound, providing insights into environmental remediation strategies and the microbial degradation of synthetic compounds (Li et al., 2016).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-chloro-6-ethylsulfanylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2S/c1-2-13-7-5-3-4-6(10)8(7)9(11)12/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUIZBWAQTKRYDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C(=CC=C1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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